Cas no 1424188-16-8 (5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1424188-16-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4598678
• PubChem ID: 71757701
• Update Time: 2025-10-05

5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(tetrahydro-pyran-4-yl)-1H-pyrazole-4-carboxylic acid
• 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O3/c1-7-9(10(13)14)6-11-12(7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3,(H,13,14)
• InChI Key： KURHRJDWCKRYDJ-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(C)=C(C(O)=O)C=N1

5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

5-Methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-Methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid, also known by its CAS number 1424188-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrazole ring, a methyl group, and an oxane (tetrahydropyran) substituent, which collectively contribute to its diverse chemical properties.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a key structural element in this compound. Pyrazoles are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The presence of the methyl group at the 5-position of the pyrazole ring adds to the compound's stability and reactivity. Additionally, the oxane substituent at the 1-position introduces a cyclic ether moiety, which can influence the compound's solubility, bioavailability, and interactions with biological systems.

Recent studies have highlighted the potential of 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the development of inhibitors for various enzymes and receptors. For instance, modifications to the carboxylic acid group have led to the creation of derivatives with enhanced pharmacokinetic profiles, making them promising candidates for therapeutic interventions.

The synthesis of this compound typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the condensation of an aldehyde with an amine derivative to form the pyrazole ring, followed by subsequent functionalization steps to introduce the methyl and oxane groups. The use of transition metal catalysts has been shown to improve reaction efficiency and selectivity in these processes.

In terms of applications, 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid has been investigated for its potential in materials science as well. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis or as a building block for functional materials. Furthermore, its structural flexibility allows for integration into polymer systems, where it can impart specific electronic or mechanical properties.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways involved in these conditions suggests that it could serve as a lead compound for drug discovery efforts. However, further research is needed to fully understand its mechanism of action and safety profile.

In conclusion, 5-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with its diverse functional groups, positions it as a versatile building block for creating novel molecules with potential applications across multiple disciplines.